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Compound of Interest

Compound Name: Aprim

Cat. No.: B8637087 Get Quote

Despite a comprehensive search for a molecule referred to as "Aprim," no matching data has

been found in the scientific and medical literature. The name does not correspond to a

recognized chemical entity, and as such, a technical guide on its molecular structure and

properties cannot be provided.

The search for "Aprim" yielded information on several similarly named but distinct subjects,

which are detailed below for clarification. It is possible that "Aprim" may be a novel compound

not yet disclosed in public research, a proprietary codename, a misspelling of an existing

molecule, or a fictional name.

To proceed with the request for an in-depth technical guide, a recognized and specific

molecular name, CAS number, or other formal identifier is required.

Clarification of Similar Terms
During the search, several terms with names similar to "Aprim" were identified. It is important

to distinguish these from the requested subject:

Apremilast: An orally available small molecule that acts as a phosphodiesterase-4 (PDE4)

inhibitor.[1] It is used in the treatment of psoriatic arthritis and other inflammatory conditions.

[1] Its chemical formula is C22H24N2O7S.[1]

APRIL (A Proliferation-Inducing Ligand): A protein belonging to the tumor necrosis factor

(TNF) superfamily, also known as TNFSF13.[2][3] APRIL is involved in B-cell development
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and survival of plasma cells.[3][4] It is being investigated as a therapeutic target for

autoimmune diseases and B-cell malignancies.[3]

Antimicrobial Peptides (AMPs): These are small, naturally occurring molecules with broad-

spectrum activity against bacteria, viruses, fungi, and parasites.[5] They are a diverse group

of molecules with various mechanisms of action, often involving interaction with microbial cell

membranes.[5][6]

Apidaecin: A non-lytic antimicrobial peptide that inhibits translation termination in bacteria.[7]

It is of interest for the development of new antibiotics.[7]

Apidermin 2 (AmAPD 2): A structural cuticular protein from the honeybee Apis mellifera that

also exhibits antimicrobial properties.[8]

Without a specific and recognized molecular entity, it is not possible to generate the requested

technical guide, including data tables, experimental protocols, and visualizations. Further

clarification on the identity of "Aprim" is necessary to fulfill the request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8637087#aprim-molecular-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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